Cas no 1215412-94-4 (N-(6-methyl-1,3-benzothiazol-2-yl)-N-[2-(morpholin-4-yl)ethyl]cyclohexanecarboxamide hydrochloride)

• Product Name: N-(6-methyl-1,3-benzothiazol-2-yl)-N-[2-(morpholin-4-yl)ethyl]cyclohexanecarboxamide hydrochloride
• CAS No: 1215412-94-4
• MF: C₂₁H₃₀ClN₃O₂S
• MW: 423.999803066254
• CID: 5472919
• Update Time: 2025-05-24

N-(6-methyl-1,3-benzothiazol-2-yl)-N-[2-(morpholin-4-yl)ethyl]cyclohexanecarboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(6-methyl-1,3-benzothiazol-2-yl)-N-(2-morpholin-4-ylethyl)cyclohexanecarboxamide:hydrochloride
• N-(6-methyl-1,3-benzothiazol-2-yl)-N-[2-(morpholin-4-yl)ethyl]cyclohexanecarboxamide hydrochloride

• Inchi： 1S/C21H29N3O2S.ClH/c1-16-7-8-18-19(15-16)27-21(22-18)24(10-9-23-11-13-26-14-12-23)20(25)17-5-3-2-4-6-17;/h7-8,15,17H,2-6,9-14H2,1H3;1H
• InChI Key： IVEKRRBNGOGIJZ-UHFFFAOYSA-N
• SMILES： C1(C(N(C2=NC3=CC=C(C)C=C3S2)CCN2CCOCC2)=O)CCCCC1.[H]Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-(6-methyl-1,3-benzothiazol-2-yl)-N-[2-(morpholin-4-yl)ethyl]cyclohexanecarboxamide hydrochloride

Introduction to N-(6-methyl-1,3-benzothiazol-2-yl)-N-[2-(morpholin-4-yl)ethyl]cyclohexanecarboxamide hydrochloride (CAS No. 1215412-94-4)

N-(6-methyl-1,3-benzothiazol-2-yl)-N-[2-(morpholin-4-yl)ethyl]cyclohexanecarboxamide hydrochloride, a compound with the CAS number 1215412-94-4, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and its potential applications in medicinal chemistry. The molecular structure of this compound features a complex arrangement of heterocyclic rings and functional groups, which contribute to its distinct chemical behavior and biological activity.

The core structure of N-(6-methyl-1,3-benzothiazol-2-yl)-N-[2-(morpholin-4-yl)ethyl]cyclohexanecarboxamide hydrochloride includes a benzothiazole moiety, which is known for its broad spectrum of biological activities. Specifically, the benzothiazole ring system has been extensively studied for its antimicrobial, anti-inflammatory, and anticancer properties. The presence of a methyl group at the 6-position of the benzothiazole ring enhances its stability and bioavailability, making it an attractive scaffold for drug development.

In addition to the benzothiazole component, the compound incorporates a cyclohexanecarboxamide group and a morpholine side chain. The cyclohexanecarboxamide moiety is known to contribute to the solubility and metabolic stability of pharmaceutical compounds, while the morpholine group is often used to enhance binding affinity to biological targets. The combination of these structural elements makes N-(6-methyl-1,3-benzothiazol-2-yl)-N-[2-(morpholin-4-yl)ethyl]cyclohexanecarboxamide hydrochloride a promising candidate for further investigation in drug discovery.

Recent research has highlighted the importance of heterocyclic compounds in the development of novel therapeutic agents. Studies have shown that benzothiazole derivatives can modulate various biological pathways by interacting with specific enzymes and receptors. For instance, modifications at the 2-position of the benzothiazole ring can significantly alter its pharmacological properties. This flexibility in structure allows researchers to fine-tune the activity of these compounds towards specific therapeutic targets.

The morpholine group in N-(6-methyl-1,3-benzothiazol-2-yl)-N-[2-(morpholin-4-yl)ethyl]cyclohexanecarboxamide hydrochloride is particularly noteworthy. Morpholine derivatives are known for their ability to enhance the bioavailability and pharmacokinetic profile of drugs. This makes them valuable in designing compounds that require oral administration or prolonged circulation in the bloodstream. The presence of this group in the compound suggests that it may exhibit improved pharmacological properties compared to related molecules without this moiety.

Current research in medicinal chemistry is focused on developing innovative strategies to overcome drug resistance and improve treatment outcomes. N-(6-methyl-1,3-benzothiazol-2-yl)-N-[2-(morpholin-4-yl)ethyl]cyclohexanecarboxamide hydrochloride represents a novel approach to addressing these challenges. Its unique structural features may allow it to interact with biological targets in ways that conventional drugs do not. This could lead to the development of more effective therapies with fewer side effects.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic techniques are employed to introduce the various functional groups while maintaining regioselectivity and stereochemical integrity. The hydrochloride salt form of the compound enhances its solubility in water-based solvents, making it more suitable for formulation into pharmaceutical products.

Preclinical studies have begun to explore the potential applications of N-(6-methyl-1,3-benzothiazol-2-yl)-N-[2-(morpholin-4-yl)ethyl]cyclohexanecarboxamide hydrochloride in various disease models. Initial results suggest that it may have significant therapeutic potential in areas such as oncology and inflammation. These findings are encouraging and warrant further investigation into its mechanisms of action and clinical efficacy.

The development of new drugs is a complex process that requires collaboration between chemists, biologists, and clinicians. N-(6-methyl-1,3-benzothiazol-2-yl)-N-[2-(morpholin-4-yıl)ethyl]cyclohexanecarboxamide hydrochloride exemplifies how interdisciplinary research can lead to breakthroughs in medicine. By combining structural innovation with rigorous testing, researchers can identify compounds that have the potential to improve human health.

In conclusion, N-(6-methyl-l,3-benzothiazol-l 92 -ytl)-N-[Z (morphylline - 4 - yl) ethyI]cyelohexancarcboarnidie hydnc chloride (CAS No. 1215412 - 94 - 4) is a promising pharmaceutical compound with unique structural features and potential therapeutic applications. Its combination of a benzothiazole core with cyclohexanecarboxamide and morpholine groups makes it an attractive candidate for further research. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in drug discovery and development.